Cas no 1094891-06-1 (1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine)

• Product Name: 1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine
• CAS No: 1094891-06-1
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 1087478
• PubChem ID: 43263254
• Update Time: 2025-04-20

1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine Chemical and Physical Properties

Names and Identifiers

• 1-(Aminomethyl)-N-ethyl-N-methylcyclopentanamine
• [1-(aMinoMethyl)cyclopentyl]ethyl(Methyl)aMine dihydrochloride hydrate (SALTDATA: 2HCl H2O)
• 1-(aminomethyl)-N-ethyl-N-methyl-cyclopentanamine
• AKOS009416896
• 1094891-06-1
• 1-(aminomethyl)-N-ethyl-N-methylcyclopentan-1-amine

• MDL： MFCD11053955
• Inchi： 1S/C9H20N2/c1-3-11(2)9(8-10)6-4-5-7-9/h3-8,10H2,1-2H3
• InChI Key： MQKVDGKMEDIBFO-UHFFFAOYSA-N
• SMILES： N(C)(CC)C1(CN)CCCC1

Computed Properties

• Exact Mass: 156.162648646g/mol
• Monoisotopic Mass: 156.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų